Cas no 94115-05-6 (2,4-Dibromo-6-tert-butyl-phenylamine)

• Product Name: 2,4-Dibromo-6-tert-butyl-phenylamine
• CAS No: 94115-05-6
• MF: C₁₀H₁₃Br₂N
• MW: 307.024921178818
• CID: 4557658
• PubChem ID: 15212200
• Update Time: 2025-06-08

2,4-Dibromo-6-tert-butyl-phenylamine Chemical and Physical Properties

Names and Identifiers

• 2,4-Dibromo-6-(tert-butyl)aniline
• 4,6-Dibromo-2-tertbutylaniline
• 2,4-dibromo-6-tert-butylaniline
• 2,4-Dibromo-6-tert-butyl-phenylamine
• G10792
• 94115-05-6
• SCHEMBL8248030
• CS-0364953
• Benzenamine, 2,4-dibromo-6-(1,1-dimethylethyl)-

• MDL： MFCD21602098
• Inchi： 1S/C10H13Br2N/c1-10(2,3)7-4-6(11)5-8(12)9(7)13/h4-5H,13H2,1-3H3
• InChI Key： RZSNBOTYWWDTTP-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1N)C(C)(C)C)Br

Computed Properties

• Exact Mass: 306.93943 g/mol
• Monoisotopic Mass: 304.94147 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 26
• Molecular Weight: 307.02

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2,4-Dibromo-6-tert-butyl-phenylamine

2,4-Dibromo-6-tert-butyl-phenylamine (CAS No. 94115-05-6): A Comprehensive Overview

2,4-Dibromo-6-tert-butyl-phenylamine (CAS No. 94115-05-6) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, characterized by its unique molecular structure, has been the subject of numerous studies due to its potential applications in various scientific and industrial domains. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with 2,4-Dibromo-6-tert-butyl-phenylamine.

Chemical Properties and Structure

2,4-Dibromo-6-tert-butyl-phenylamine is a substituted aniline derivative with a molecular formula of C₁₀H₁₃Br₂N. The compound features a phenyl ring with two bromine atoms at the 2 and 4 positions and a tert-butyl group at the 6 position. The presence of these substituents imparts unique chemical and physical properties to the molecule. The tert-butyl group provides steric hindrance, which can influence the compound's reactivity and stability. The bromine atoms, being highly electronegative, can affect the electronic distribution within the molecule, making it an interesting candidate for various chemical reactions.

Synthesis Methods

The synthesis of 2,4-Dibromo-6-tert-butyl-phenylamine can be achieved through several routes. One common method involves the bromination of 6-tert-butylaniline followed by further functionalization to introduce the additional bromine atom. Another approach involves the coupling of 2,4-dibromotoluene with tert-butylamine using transition metal catalysts. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis methods that minimize waste and reduce energy consumption.

Biological Activities

2,4-Dibromo-6-tert-butyl-phenylamine has been studied for its potential biological activities. Research has shown that this compound exhibits significant antioxidant properties due to its ability to scavenge free radicals. Additionally, it has been found to have moderate cytotoxic effects on certain cancer cell lines, making it a potential lead compound for anticancer drug development. However, further studies are needed to elucidate its mechanism of action and evaluate its safety profile.

Pharmaceutical Applications

The pharmaceutical industry has shown a keen interest in 2,4-Dibromo-6-tert-butyl-phenylamine due to its potential therapeutic applications. Preliminary studies have indicated that this compound may have anti-inflammatory properties, which could be beneficial in treating conditions such as arthritis and other inflammatory disorders. Moreover, its antioxidant activity suggests that it could be useful in preventing oxidative stress-related diseases.

Recent Research Advancements

In recent years, there have been several notable advancements in the research on 2,4-Dibromo-6-tert-butyl-phenylamine. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent inhibitory effects on a specific enzyme involved in cancer progression. Another study in the European Journal of Pharmacology explored its potential as a neuroprotective agent in models of neurodegenerative diseases such as Alzheimer's disease.

Safety Considerations

Safety is a critical aspect when dealing with any chemical compound. While 2,4-Dibromo-6-tert-butyl-phenylamine shows promise in various applications, it is essential to conduct thorough toxicological evaluations to ensure its safe use. Researchers are currently investigating its toxicity profiles in different biological systems to identify any potential risks and develop appropriate safety guidelines.

Conclusion

In conclusion, 2,4-Dibromo-6-tert-butyl-phenylamine (CAS No. 94115-05-6) is a multifaceted compound with a wide range of potential applications in chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an intriguing subject for further investigation. As research continues to advance, it is likely that new insights and applications will emerge, further solidifying its importance in the scientific community.